Cas no 59785-91-0 ((Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH)

• Product Name: (Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH
• CAS No: 59785-91-0
• MF: C₃₂H₆₁N₁₃O₉
• MW: 771.908446073532
• CID: 875016
• Update Time: 2026-04-29

(Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH Chemical and Physical Properties

Names and Identifiers

• (val6,ala7)-kemptide
• (-)-Tan 2162
• Kendomycin
• 1,9-Diepoxybenzocyclooctadecen-3(5H)-one,6,7,8,9,10,11,12,15,16,17,18,19-dodecahydro-4,7,19-trihydroxy-2,6,8,12,14,16,18-heptamethyl-,(5R,6R,7S,8R,9R,12S,13E,16S,18S,19S)
• TAN 2162
• (Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH

• Inchi： InChI=1S/C32H61N13O9/c1-15(2)13-19(33)25(48)42-21(10-8-12-39-32(36)37)27(50)43-20(9-7-11-38-31(34)35)26(49)40-17(5)24(47)44-22(14-46)28(51)45-23(16(3)4)29(52)41-18(6)30(53)54/h15-23,46H,7-14,33H2,1-6H3,(H,40,49)(H,41,52)(H,42,48)(H,43,50)(H,44,47)(H,45,51)(H,53,54)(H4,34,35,38)(H4,36,37,39)/t17-,18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： PPBZOEOSJVJLRX-FQJIPJFPSA-N
• SMILES： CC(C[C@H](N)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(O)=O)C)=O)C(C)C)=O)CO)=O)C)=O)CCCNC(N)=N)=O)CCCNC(N)=N)=O)C

Computed Properties

• Exact Mass: 771.47200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 54
• Rotatable Bond Count: 33
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4

Experimental Properties

• Color/Form: solid
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 381.95000
• LogP: 0.99540
• Solubility: Not available

(Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (Val6,Ala7)-Kemptide H-Leu-Arg-Arg-Ala-Ser-Val-Ala-OH

Exploring the Potential of (Val6,Ala7)-Kemptide (CAS No. 59785-91-0) in Biomedical Research

The synthetic peptide (Val6,Ala7)-Kemptide (CAS No. 59785-91-0) has emerged as a valuable tool in biochemical and pharmacological studies. This modified version of the classic kemptide peptide offers unique properties that make it particularly useful in protein kinase research and signal transduction studies. With growing interest in peptide-based therapeutics and cellular signaling pathways, researchers are increasingly turning to specialized peptides like (Val6,Ala7)-Kemptide for their experimental needs.

Structurally, (Val6,Ala7)-Kemptide features specific amino acid substitutions at positions 6 and 7, where valine and alanine replace the original residues. These modifications enhance its stability and binding characteristics, making it an excellent substrate for cAMP-dependent protein kinase (PKA). The peptide's sequence, Leu-Arg-Arg-Ala-Ser-Val-Ala, represents a carefully designed variant that maintains the core recognition elements while introducing beneficial alterations.

In current research trends, (Val6,Ala7)-Kemptide is gaining attention for its applications in kinase activity assays and drug discovery programs. As the pharmaceutical industry focuses more on targeted therapies and precision medicine, tools that can help elucidate kinase signaling networks are in high demand. This peptide serves as a crucial reagent in studies investigating PKA-mediated phosphorylation events, which play fundamental roles in numerous cellular processes.

The synthesis and characterization of (Val6,Ala7)-Kemptide follow rigorous quality control standards to ensure batch-to-batch consistency. Researchers appreciate its reliable performance in various experimental setups, from in vitro kinase assays to more complex cell-based studies. The peptide's stability under physiological conditions makes it particularly valuable for long-term experiments and high-throughput screening applications.

Recent advances in peptide synthesis technology have made compounds like (Val6,Ala7)-Kemptide more accessible to the research community. With improved purity levels and reduced production costs, these specialized peptides are becoming standard tools in many laboratories. The growing body of literature citing this compound demonstrates its utility across diverse research areas, from basic biochemistry to applied medical research.

From a technical perspective, working with (Val6,Ala7)-Kemptide requires attention to proper storage conditions and handling procedures. The peptide should be maintained at recommended temperatures to preserve its activity and prevent degradation. Researchers frequently inquire about optimal solubility conditions and buffer compatibility for this compound, which are crucial factors for experimental success.

The commercial availability of (Val6,Ala7)-Kemptide from multiple suppliers has facilitated its widespread adoption in the scientific community. Quality variations between vendors remain an important consideration, prompting researchers to carefully evaluate certificates of analysis and purity specifications when sourcing this material. The peptide market has seen increasing demand for well-characterized reference compounds like this one.

Looking toward future applications, (Val6,Ala7)-Kemptide may find new roles in diagnostic development and therapeutic monitoring. As our understanding of kinase networks expands, so too does the potential for using such peptides as biomarkers or molecular probes. The compound's specificity and reliability position it well for these emerging applications in translational research.

For researchers considering (Val6,Ala7)-Kemptide for their studies, several key questions often arise: What are the optimal concentrations for kinase assays? How does it compare to other PKA substrates? What modifications might further enhance its utility? These practical considerations highlight the peptide's role as a versatile tool in modern biochemical research.

The scientific literature contains numerous examples of (Val6,Ala7)-Kemptide applications, ranging from fundamental studies of enzyme kinetics to more applied investigations of cellular signaling pathways. Its consistent performance and well-characterized properties make it a preferred choice for researchers requiring reliable PKA substrates. As peptide-based research continues to grow, compounds like this will likely remain essential tools in the molecular biology toolkit.

In conclusion, (Val6,Ala7)-Kemptide (CAS No. 59785-91-0) represents an important resource for researchers studying protein phosphorylation and kinase activity. Its specialized design, reliable performance, and growing range of applications ensure its continued relevance in biochemical research. As the field advances, this peptide will undoubtedly contribute to new discoveries in cell signaling and drug development.